7,9,10-trimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one

• IUPAC Name: 7,9,10-trimethyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C18H18O3/c1-9-11(3)20-16-10(2)17-15(8-14(9)16)12-6-4-5-7-13(12)18(19)21-17/h8H,4-7H2,1-3H3
• InChI Key: NDGOZESCJJKBME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C3=C(C=C12)C4=C(CCCC4)C(=O)O3)C)C
• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 7,9,10-trimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one often involves green, catalyst-free, and solvent-free methodologies. For instance, Kumar et al. (2015) described a green, three-component reaction that led to the synthesis of functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones and furo[3,2-c]quinolin-4-(5H)-ones in excellent yield, using microwave irradiation and without the need for catalysts or solvents (Kumar et al., 2015).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple fused rings, including the chromene and furan units, which contribute to their complex architecture. Single crystal X-ray analysis has been utilized to characterize isomeric compounds, revealing detailed insights into their structural conformations, as discussed by Srinivasan et al. (2012) for related compounds (Srinivasan et al., 2012).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including regioselective bromination and rearrangement, as demonstrated by Yang (2010) in the study of 4,8,8-trimethyl-7,8,9,10-tetrahydrobenzo[h]chromen-2-one (Yang, 2010). Such reactions are pivotal in modifying the molecular structure and introducing functional groups that can alter the compound's chemical properties.

Scientific Research Applications

Synthesis and Derivative Formation

7,9,10-trimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one is a compound that has been the subject of various research studies, primarily focusing on its synthesis and the formation of its derivatives. Garazd et al. (2001) discussed the synthesis of related analogs of psoralen and allopsoralen from 1-hydroxy- and 3-hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-ones (Garazd et al., 2001). Kumar et al. (2015) developed a green, catalyst-free, solvent-free method for synthesizing various substituted functionalized derivatives of the compound (Kumar et al., 2015).

Cascade Reactions and Compound Synthesis

The compound is also used in complex cascade reactions for synthesizing novel compounds. Zhu et al. (2018) described bran-new four-molecule and five-molecule cascade reactions for one-pot synthesis of various complicated-framework compounds using this compound (Zhu et al., 2018).

Antimicrobial and Antibacterial Applications

Research has explored the antimicrobial and antibacterial potential of derivatives of this compound. Velpula et al. (2015) synthesized a series of derivatives and evaluated their in vitro antibacterial activity against various bacterial strains (Velpula et al., 2015).

Nucleophilic Reactivity Studies

The nucleophilic reactivity of derivatives of the compound has been a subject of study. Ali et al. (2020) synthesized a novel derivative and investigated its chemical reactivity toward various nucleophiles, producing novel enamines or enaminones and benzofuran derivatives (Ali et al., 2020).

Cytotoxicity and Pharmacological Testing

The cytotoxicity and potential pharmacological applications of derivatives of this compound have been examined. Hu et al. (2010) synthesized several derivatives and tested their cytotoxicities against certain cell lines (Hu et al., 2010).